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Compound of Interest

Compound Name: Demethyl PL265

Cat. No.: B15573123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1206514-62-6

Molecular Formula: C₂₇H₃₅N₂O₉P

Molecular Weight: 562.5 g/mol

Introduction
Demethyl PL265 is a chemical entity closely related to PL265, a potent, orally available dual

inhibitor of the enkephalin-degrading enzymes, neprilysin (NEP) and aminopeptidase N (APN).

Enkephalins are endogenous opioid peptides that play a crucial role in pain modulation. Their

rapid degradation by enzymes like NEP and APN limits their analgesic effects. By inhibiting

these enzymes, dual enkephalinase inhibitors (DENKIs) like PL265 effectively increase the

local concentrations of enkephalins, thereby enhancing their natural pain-relieving properties.

This technical guide provides a comprehensive overview of the available information on

Demethyl PL265, focusing on its core scientific aspects relevant to researchers and drug

development professionals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Demethyl PL265 is presented

below. This information is primarily derived from publicly accessible chemical databases.
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Pharmacological Context: The Role of
Enkephalinase Inhibition
To understand the potential significance of Demethyl PL265, it is essential to grasp the

mechanism of its parent compound class. Dual enkephalinase inhibitors represent a promising

therapeutic strategy for pain management.

The proposed mechanism of action involves the following signaling pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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